1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone

• IUPAC Name: 1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C16H14N4O/c1-11-6-7-12(10-17-11)15(21)20-9-8-19-14-5-3-2-4-13(14)18-16(19)20/h2-7,10H,8-9H2,1H3
• InChI Key: KFNNZVAFJYTDBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N2CCN3C2=NC4=CC=CC=C43
• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol

Description

1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone is a chemical compound with potential applications in scientific research. This compound has a complex structure, and its synthesis method requires advanced knowledge and skills in organic chemistry.

Mechanism of Action

The mechanism of action of 1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone is not fully understood. However, studies have suggested that this compound may exert its anticancer activity by inducing DNA damage and inhibiting the activity of certain enzymes involved in cell proliferation. Furthermore, this compound may also inhibit the activity of certain signaling pathways that are critical for cancer cell survival.
Biochemical and Physiological Effects:
1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone has been shown to exhibit cytotoxicity against cancer cells and induce apoptosis. Furthermore, this compound has also been shown to inhibit angiogenesis, which is a critical process in tumor growth and metastasis. However, the biochemical and physiological effects of this compound on normal cells are not fully understood.

Advantages and Limitations for Lab Experiments

The advantages of using 1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone in lab experiments include its potential anticancer activity and its ability to inhibit angiogenesis. However, the limitations of using this compound in lab experiments include its complex structure, which requires advanced knowledge and skills in organic chemistry, and its potential toxicity to normal cells.

Future Directions

There are several future directions for the study of 1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone. One future direction is to study the mechanism of action of this compound in more detail to gain a better understanding of its anticancer activity. Another future direction is to study the potential toxicity of this compound to normal cells and to develop strategies to mitigate this toxicity. Furthermore, future studies could focus on the development of analogs of this compound with improved anticancer activity and reduced toxicity. Finally, future studies could explore the potential applications of this compound in other areas of scientific research, such as drug discovery and development.

Synthesis Methods

The synthesis of 1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone involves a series of chemical reactions that require expertise in organic chemistry. The synthesis method involves the condensation of 2-aminobenzimidazole with 3-acetyl-6-methylpyridine to form 1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone. The reaction is carried out in the presence of a suitable solvent and a catalyst. The reaction conditions are carefully controlled to ensure the purity and yield of the final product.

Scientific Research Applications

1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl-(6-methylpyridin-3-yl)methanone has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential anticancer activity. Studies have shown that this compound exhibits cytotoxicity against cancer cells and induces apoptosis. Furthermore, this compound has also been studied for its potential to inhibit angiogenesis, which is a critical process in tumor growth and metastasis.